Cas no 2870644-80-5 (2H-1,3-Thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide )

• Product Name: 2H-1,3-Thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide
• CAS No: 2870644-80-5
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 5563603
• Update Time: 2025-05-30

2H-1,3-Thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide

• Inchi： 1S/C9H17NO4S/c1-9(2,3)14-8(11)7-10-5-4-6-15(7,12)13/h7,10H,4-6H2,1-3H3
• InChI Key： OMMKYLDXZXKTJX-UHFFFAOYSA-N
• SMILES： O=C(C1S(=O)(=O)CCCN1)OC(C)(C)C

Additional information on 2H-1,3-Thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide

2H-1,3-Thiazine-2-carboxylic Acid, Tetrahydro-, 1,1-Dimethylethyl Ester, 1,1-Dioxide

The compound with CAS No. 2870644-80-5, commonly referred to as 2H-1,3-thiazine-2-carboxylic acid, tetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the class of thiazine derivatives, which have been extensively studied for their unique chemical properties and potential biological activities. The thiazine ring structure is a key feature of this compound, contributing to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of thiazine derivatives in drug design and development. The tetrahydro-thiazine moiety in this compound has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for use in targeted drug delivery systems. Additionally, the 1,1-dimethylethyl ester group enhances the compound's solubility in organic solvents, which is crucial for its application in organic synthesis and catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding thiazine precursor. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process. These methods not only improve yield but also ensure the formation of high-purity product, which is essential for its intended applications.

In terms of applications, 2H-1,3-thiazine-2-carboxylic acid derivatives have found significant use in the development of novel antibiotics and anti-inflammatory agents. The tetrahydro structure provides a unique platform for functionalization, allowing chemists to introduce various substituents that can modulate biological activity. For instance, recent research has demonstrated that certain analogs of this compound exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways.

Moreover, the 1,1-dioxide functionality introduces additional reactivity into the molecule. This feature has been exploited in the design of advanced materials such as polymeric films and coatings with enhanced mechanical properties. The ability to tailor the physical and chemical properties of this compound makes it a valuable tool in both academic research and industrial applications.

From an environmental standpoint, the synthesis and application of this compound are being increasingly scrutinized due to growing concerns about sustainability. Researchers are actively exploring greener synthetic routes that minimize waste and reduce energy consumption. For example, catalytic processes using renewable resources as solvents or biodegradable catalysts are being developed to produce this compound more efficiently while maintaining high standards of purity.

In conclusion, CAS No. 2870644-80-5, or 2H-1,3-thiazine-2-carboxylic acid derivative, represents a cutting-edge material with vast potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable asset in modern chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even more significant role in advancing scientific innovation.